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Compound of Interest

Compound Name: (S)-3'-Hydroxy blebbistatin

Cat. No.: B3026286 Get Quote

(S)-3'-Hydroxy blebbistatin is a polar derivative of blebbistatin, a well-established and

selective inhibitor of non-muscle myosin II ATPase activity.[1][2][3] This analog was developed

to overcome some of the limitations of its parent compound, offering significantly improved

aqueous solubility and reduced phototoxicity, making it a superior tool for cellular studies,

particularly in live-cell imaging applications.[2][4][5][6]

Mechanism of Action
(S)-3'-Hydroxy blebbistatin, like blebbistatin, targets the ATPase activity of non-muscle

myosin II.[7] It binds to a specific pocket on the myosin head, located between the nucleotide-

binding site and the actin-binding cleft.[7] This binding event stabilizes the myosin-ADP-Pi

complex, which prevents the release of inorganic phosphate (Pi) and the subsequent power

stroke.[3][7] By locking the myosin head in a state with low affinity for actin, (S)-3'-Hydroxy
blebbistatin effectively inhibits actomyosin contractility, leading to the disruption of cellular

processes that are dependent on myosin II function, such as cytokinesis, cell migration, and

adhesion.[3][8]

Key Features and Advantages
Enhanced Water Solubility: (S)-3'-Hydroxy blebbistatin exhibits a 30-fold higher water

solubility compared to (S)-blebbistatin, which simplifies its use in aqueous buffers and cell

culture media.[4][5][6]
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Reduced Phototoxicity and Fluorescence Interference: Unlike the parent compound, (S)-3'-
Hydroxy blebbistatin is more stable and less phototoxic, and it does not interfere with

fluorescence readouts, making it ideal for long-term live-cell imaging experiments.[2][4][5][6]

High Selectivity: It is a selective inhibitor of non-muscle myosin II and has minimal effect on

other motors like kinesin and dynein.

Quantitative Data Summary
The following table summarizes the key quantitative data for (S)-3'-Hydroxy blebbistatin.

Parameter Value Reference(s)

Molecular Formula C₁₈H₁₆N₂O₃ [2][9]

Molecular Weight 308.33 g/mol [2][9][10]

Solubility in DMSO 12.5 mg/mL [2]

Solubility in DMF 20 mg/mL [2]

Solubility in 1:1 DMF:PBS (pH

7.2)
0.5 mg/mL [2]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution
This protocol describes the preparation of a concentrated stock solution of (S)-3'-Hydroxy
blebbistatin in an organic solvent.

Materials:

(S)-3'-Hydroxy blebbistatin (powder)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer
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Ultrasonic bath (optional)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of (S)-3'-Hydroxy
blebbistatin powder in a sterile microcentrifuge tube.

Adding Solvent: Add the appropriate volume of anhydrous DMSO to achieve the desired

concentration (e.g., for a 10 mM stock solution, add 32.43 µL of DMSO per 1 mg of

compound).

Dissolution: Vortex the solution thoroughly until the compound is completely dissolved. If

precipitation is observed, gentle warming of the tube to 37°C and sonication in an ultrasonic

bath can aid in dissolution.[2]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the stock solution aliquots at -20°C. For long-term storage, -80°C is

recommended.

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the stock solution to prepare working solutions for cell

culture experiments.

Materials:

(S)-3'-Hydroxy blebbistatin stock solution (from Protocol 1)

Pre-warmed cell culture medium or desired aqueous buffer

Sterile tubes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the (S)-3'-Hydroxy blebbistatin stock

solution at room temperature.
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Dilution: Serially dilute the stock solution with pre-warmed cell culture medium or buffer to

the final desired working concentration. For example, to prepare a 10 µM working solution

from a 10 mM stock, perform a 1:1000 dilution (e.g., add 1 µL of stock solution to 999 µL of

medium).

Mixing: Mix the working solution thoroughly by gentle pipetting or vortexing.

Immediate Use: Use the freshly prepared working solution immediately for your experiments.

It is not recommended to store aqueous solutions of blebbistatin derivatives for more than

one day.[1]

Storage and Stability
Form

Storage
Temperature

Stability Reference(s)

Powder -20°C At least 2 years [11]

DMSO Stock Solution -20°C

Up to 1 month (based

on related

compounds)

[12][13]

-80°C

Up to 6 months

(based on related

compounds)

[12]

4°C Up to 2 weeks [11]

Aqueous Working

Solution
4°C

Not recommended for

storage for more than

one day

[1]

Note: For related compounds like (-)-Blebbistatin, stock solutions in 100% DMSO have been

reported to be unstable and should be prepared fresh.[13] While (S)-3'-Hydroxy blebbistatin
has improved stability, it is good practice to aliquot stock solutions and avoid numerous freeze-

thaw cycles.
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Figure 1. Signaling Pathway of (S)-3'-Hydroxy blebbistatin Inhibition of Myosin II
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Caption: Inhibition of the Myosin II ATPase cycle by (S)-3'-Hydroxy blebbistatin.
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Figure 2. Experimental Workflow for Preparation and Storage
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Caption: Workflow for preparing and storing (S)-3'-Hydroxy blebbistatin solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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